Cas no 52378-69-5 (DIETHYL TRANS-CINNAMYLPHOSPHONATE 98)

Diethyl trans-cinnamylphosphonate 98% is a high-purity organophosphorus compound commonly used as an intermediate in organic synthesis, particularly in Horner-Wadsworth-Emmons (HWE) reactions for the preparation of α,β-unsaturated esters and related derivatives. Its trans-cinnamyl moiety enhances reactivity in carbon-carbon bond-forming reactions, making it valuable in pharmaceutical and fine chemical applications. The 98% purity ensures consistent performance in synthetic workflows, minimizing side reactions. This compound exhibits good stability under standard storage conditions and is typically handled under inert atmospheres to maintain integrity. Its well-defined structure allows for precise control in stereoselective transformations, contributing to its utility in advanced synthetic methodologies.

DIETHYL TRANS-CINNAMYLPHOSPHONATE 98 structure

52378-69-5 structure

Product Name:DIETHYL TRANS-CINNAMYLPHOSPHONATE 98

CAS No:52378-69-5

MF:C₁₃H₁₉O₃P

MW:254.261924982071

CID:936795

PubChem ID:24881504

Update Time:2025-05-26

DIETHYL TRANS-CINNAMYLPHOSPHONATE 98 Chemical and Physical Properties

Names and Identifiers

- DIETHYL TRANS-CINNAMYLPHOSPHONATE 98
- Diethyl [(2E)-3-phenyl-2-propen-1-yl]phosphonate
- Diethyl trans-cinnaMylphosphonate
- SCHEMBL3291420
- AKOS017343369
- [(E)-3-diethoxyphosphorylprop-1-enyl]benzene
- Diethyl trans-cinnamylphosphonate, 98%
- [(E)-3-diethoxyphosphoryl-prop-1-enyl]-benzene
- CS-0361272
- 52378-69-5
- NSC125942
- DIETHYLCINNAMYLPHOSPHONATE
- AWKOMEXJXBINBQ-DHZHZOJOSA-N
- diethyl cinnamylphosphonate
- Diethyl trans-3-Phenyl-2-propenephosphonate
- NSC-125942
- (3-Phenyl-allyl)-phosphonic acid diethyl ester
- (3-PHENYL-ALLYL)-PHOSPHONICACIDDIETHYLESTER
- 17316-55-1
- 58922-31-9
- MFCD00798606
- diethyl trans-cinnamyl phosphonate
- DB-243407
- MDL： MFCD00798606
- Inchi： 1S/C13H19O3P/c1-3-15-17(14,16-4-2)12-8-11-13-9-6-5-7-10-13/h5-11H,3-4,12H2,1-2H3/b11-8+
- InChI Key： AWKOMEXJXBINBQ-DHZHZOJOSA-N
- SMILES： P(C/C=C/C1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

Exact Mass: 254.10718146g/mol
Monoisotopic Mass: 254.10718146g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.3
Topological Polar Surface Area: 35.5

Experimental Properties

Color/Form: Not available
Density: 1.093 g/mL at 25 °C(lit.)
Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
Refractive Index: n20/D 1.5280(lit.)
Solubility: Not available

DIETHYL TRANS-CINNAMYLPHOSPHONATE 98 Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

DIETHYL TRANS-CINNAMYLPHOSPHONATE 98 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019149705-25g	Diethyl cinnamylphosphonate	52378-69-5	95%	25g	$236.34	2023-09-01
Alichem	A019149705-100g	Diethyl cinnamylphosphonate	52378-69-5	95%	100g	$615.30	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1431942-5g	Diethyl cinnamylphosphonate	52378-69-5	95+%	5g	￥655.00	2024-05-10
SHENG KE LU SI SHENG WU JI SHU	sc-234674-5g	Diethyl trans-cinnamylphosphonate,	52378-69-5		5g	￥286.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-234674-5 g	Diethyl trans-cinnamylphosphonate,	52378-69-5		5g	￥286.00	2023-07-11
A2B Chem LLC	AB72799-5g	DIETHYL TRANS-CINNAMYLPHOSPHONATE 98	52378-69-5	98%	5g	$92.00	2024-04-19